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Compound of Interest

Compound Name: CP-91149

Cat. No.: B1669576 Get Quote

Handling and Safety Guide for CP-91149
This document provides essential safety and logistical information for the handling of CP-
91149, a potent inhibitor of glycogen phosphorylase. The following guidelines are intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices and proper disposal.

Immediate Safety and Handling Precautions
Personal Protective Equipment (PPE): When handling CP-91149, it is crucial to use

appropriate personal protective equipment to minimize exposure risk.
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PPE Category Recommended Equipment

Eye/Face Protection

Safety glasses with side-shields or goggles. Use

equipment tested and approved under

government standards such as NIOSH (US) or

EN 166 (EU).[1]

Skin Protection

Chemical-resistant gloves (e.g., Nitrile rubber), a

lab coat, and closed-toe shoes. Immediately

change contaminated clothing.[1]

Respiratory Protection

For operations where dust may be generated, a

NIOSH-approved respirator with a dust filter is

recommended. Work should be conducted in a

well-ventilated area, preferably under a

chemical fume hood.[1]

Emergency Procedures
In the event of exposure to CP-91149, follow these first-aid measures immediately:
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration or

oxygen and seek immediate medical attention.

[1]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water

and soap. Seek medical attention if irritation

persists.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing and get medical attention.

[1]

Ingestion

Do NOT induce vomiting. Give two glasses of

water to drink. Never give anything by mouth to

an unconscious person. Seek immediate

medical attention.[1]

Operational and Disposal Plans
Storage: Store CP-91149 in a tightly closed container in a dry and well-ventilated place.[1]

Keep it locked up or in an area accessible only to qualified or authorized personnel.[1]

Spill Management: In case of a spill, avoid generating dust.[1] Evacuate the area and ensure

adequate ventilation.[1] Wear appropriate PPE and carefully sweep or scoop up the spilled

material. Place the waste in a sealed container for disposal.

Disposal: Dispose of CP-91149 and its container in accordance with local, regional, and

national regulations. Do not allow the chemical to enter drains or waterways.

Experimental Protocols
Preparation of Stock Solutions:
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For in vitro studies, CP-91149 can be dissolved in DMSO. For example, a 13 mg/mL stock

solution in DMSO can be prepared.[2]

For in vivo studies, various formulations can be used:

Corn Oil Suspension: A 1 mL working solution can be prepared by adding 50 μL of a 13

mg/mL DMSO stock solution to 950 μL of corn oil, followed by thorough mixing.[2]

PEG300/Tween-80/Saline Formulation: To prepare a 1 mL working solution, add 100 μL of a

25 mg/mL DMSO stock solution to 400 μL of PEG300 and mix well. Then, add 50 μL of

Tween-80, mix, and finally add 450 μL of saline to reach the final volume.[3]

Inhibition of Glycogen Phosphorylase Assay:

The inhibitory activity of CP-91149 on glycogen phosphorylase (GP) can be measured. A study

on A549 non-small cell lung carcinoma cells, which express the brain isozyme of GP, showed

that CP-91149 inhibited GP with an IC50 of 0.5 μM.[4] In these cells, treatment with CP-91149
led to an accumulation of glycogen and a reduction in cell growth.[4]

Signaling Pathway and Mechanism of Action
CP-91149 is an inhibitor of glycogen phosphorylase, a key enzyme in the breakdown of

glycogen. By inhibiting this enzyme, CP-91149 prevents the release of glucose-1-phosphate

from glycogen stores. This action leads to an increase in glycogen synthesis and a decrease in

glycogenolysis.
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Click to download full resolution via product page

Caption: Mechanism of action of CP-91149.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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